3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-ylamine

• IUPAC Name: 5-methyl-2-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]pyrazol-3-amine
• InChI: InChI=1S/C17H13F3N4O2/c1-10-15(11-4-2-5-12(8-11)17(18,19)20)16(21)23(22-10)13-6-3-7-14(9-13)24(25)26/h2-9H,21H2,1H3
• InChI Key: AAPSWFQOFXQNIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C2=CC(=CC=C2)C(F)(F)F)N)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H13F3N4O2
• Molecular Weight: 362.31 g/mol

Description

The compound you mentioned is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms. In your compound, various functional groups are attached to this pyrazole ring, including a methyl group, a nitrophenyl group, and a trifluoromethylphenyl group.

Molecular Structure Analysis

The molecular structure of your compound would be characterized by the presence of the pyrazole ring, with the various functional groups causing differences in the electron density and reactivity of the molecule. The nitro group is a strong electron-withdrawing group, while the trifluoromethyl group is also electron-withdrawing but less so than the nitro group.

Chemical Reactions Analysis

The chemical reactions of your compound would likely be influenced by the presence of the functional groups. For example, the nitro group could potentially undergo reduction reactions to form amines, while the trifluoromethyl group could participate in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would be influenced by the functional groups present. For example, the presence of the nitro and trifluoromethyl groups could increase the polarity of the compound, affecting its solubility in different solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: This compound’s unique structure combines a pyrazole ring with nitro and trifluoromethyl substituents. Researchers have explored its potential as a scaffold for designing novel drugs.

Applications:

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• Antibacterial Agents : Derivatives of this compound have shown promise as growth inhibitors for antibiotic-resistant Gram-positive bacteria. .

Organic Synthesis and Trifluoromethylation Reactions

Overview: Trifluoromethyl groups are valuable in synthetic chemistry due to their stability and electron-withdrawing properties.

Applications:

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Future Directions

Future research could focus on exploring the potential biological activities of your compound, given that pyrazole derivatives are often biologically active. Additionally, research could be done to optimize the synthesis of your compound and explore its reactivity.